molecular formula C12H16O4 B8423551 2-Hydroxy-5-(4-methoxyphenyl)pentanoic acid

2-Hydroxy-5-(4-methoxyphenyl)pentanoic acid

Cat. No.: B8423551
M. Wt: 224.25 g/mol
InChI Key: FNLPJNRBORUCRK-UHFFFAOYSA-N
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Description

2-Hydroxy-5-(4-methoxyphenyl)pentanoic acid is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16O4

Molecular Weight

224.25 g/mol

IUPAC Name

2-hydroxy-5-(4-methoxyphenyl)pentanoic acid

InChI

InChI=1S/C12H16O4/c1-16-10-7-5-9(6-8-10)3-2-4-11(13)12(14)15/h5-8,11,13H,2-4H2,1H3,(H,14,15)

InChI Key

FNLPJNRBORUCRK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CCCC(C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydroxide (24.0 g) and water (450 ml) were added to 5-(4-methoxyphenyl)-2-oxopentanoic acid (66.6 g) (the compound of Reference Example 2), and the resulting mixture was ice-cooled. When to this slurry was added sodium tetrahydroborate (3.99 g) in portions, the reaction mixture once became clear. After the reaction mixture was stirred for 2 hours, a 3N aqueous hydrochloric acid solution (300 ml) was added thereto, followed by extraction with ethyl acetate (300 ml×twice). The organic layer was washed with water (100 ml×three times) and dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain 2-hydroxy-5-(4-methoxyphenyl)pentanoic acid (63.4 g) as a crude product.
Quantity
24 g
Type
reactant
Reaction Step One
Name
5-(4-methoxyphenyl)-2-oxopentanoic acid
Quantity
66.6 g
Type
reactant
Reaction Step One
Name
Quantity
450 mL
Type
solvent
Reaction Step One
Quantity
3.99 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
reactant
Reaction Step Three

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